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Selectivity Data for 3-Bromo-7-nitroindazole

The following table summarizes the available quantitative data on the inhibition of different NOS isoforms

by 3-Bromo-7-nitroindazole.

NOS Isoform Inhibition Measurement (IC50 or Ki)
Experimental
System

Source

nNOS
(Neuronal)

IC50 = 0.17 µM [1] Purified enzyme

(species not
specified)

ProbeChem

iNOS
(Inducible)

IC50 = 0.29 µM [1] Purified enzyme
(species not

specified)

ProbeChem

eNOS
(Endothelial)

IC50 = 0.86 µM [1] Purified bovine

enzyme

ProbeChem

nNOS Ki values showed no significant
variation among isoforms for both
human and non-human NOS [2]

Purified human NOS

isozymes

University of

Waterloo Thesis
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NOS Isoform Inhibition Measurement (IC50 or Ki)
Experimental
System

Source

nNOS A more potent and selective inhibitor of

nNOS than eNOS or iNOS [3] [4]

Described as a

general property

Fisher Scientific,

Chemsrc

Detailed Experimental Protocols

To ensure the reproducibility of experiments and a critical understanding of the data, here are the

methodologies from key studies.

In Vitro Enzyme Inhibition Assay (Oxyhemoglobin Capture) [2]

Objective: To determine the inhibitory potency (Ki) of 3-Bromo-7-nitroindazole against
purified human nNOS, iNOS, and eNOS.

Method: An oxyhemoglobin capture assay was used to measure the conversion of L-arginine to
nitric oxide (NO) in real-time. The assay relies on the reaction of NO with oxyhemoglobin to

form methemoglobin, which is measured by a change in absorbance.
Procedure: Inhibition studies were performed by pre-incubating each purified human NOS

isoform with 3-Bromo-7-nitroindazole at various concentrations. The reaction was initiated by
adding NADPH, and the rate of NO synthesis was measured. The Ki values were determined

from the dose-response curves, with each data point performed in quadruplicate.

In Vivo Central Administration in Rats [5]

Objective: To investigate the role of brain nNOS in regulating the micturition reflex in urethane-
anesthetized rats.

Animal Model: Adult male rats were anesthetized with urethane. A cannula was implanted into
a lateral cerebral ventricle for intracerebroventricular (icv) drug administration.

Drug Administration: 3-Bromo-7-nitroindazole was dissolved in saline and administered via
the icv route.

Measurement: The intercontraction interval (ICI), which is the time between two voiding
bladder contractions, was recorded via a cystometrogram. A prolonged ICI after icv

administration of 3-Bromo-7-nitroindazole was interpreted as evidence of central nNOS
inhibition affecting the micturition reflex.

Biological Context and Signaling Pathway

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.fishersci.com/shop/products/3-bromo-7-nitroindazole-10mg/501932057
https://www.chemsrc.com/en/cas/74209-34-0_1104919.html
https://uwspace.uwaterloo.ca/items/bdcd1851-0839-43b0-bbe5-a0ffbdd0f8c5
https://www.smolecule.com/products/s589245?utm_src=pdf-body
https://www.smolecule.com/products/s589245?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S1089860325000643
https://www.smolecule.com/products/s589245?utm_src=pdf-body
https://www.smolecule.com/products/s589245?utm_src=pdf-body
https://www.smolecule.com/products/s589245?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The following diagram illustrates the basic signaling pathway of nitric oxide (NO) production and the

specific point of inhibition by 3-Bromo-7-nitroindazole.
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The search indicates that the selectivity of 3-Bromo-7-nitroindazole can be context-dependent. While it is a

well-characterized and useful tool for inhibiting nNOS in various animal models [5] [6] [7], data from

purified human enzymes suggests its selectivity over other isoforms may be less pronounced [2]. This is a

critical consideration for translational drug development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://uwspace.uwaterloo.ca/items/bdcd1851-0839-43b0-bbe5-a0ffbdd0f8c5
https://www.fishersci.com/shop/products/3-bromo-7-nitroindazole-10mg/501932057
https://www.chemsrc.com/en/cas/74209-34-0_1104919.html
https://www.sciencedirect.com/science/article/abs/pii/S1089860325000643
https://pubmed.ncbi.nlm.nih.gov/25636602/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2230666/
https://www.smolecule.com/products/b589245#3-bromo-7-nitroindazole-selectivity-nnos-over-enos-inos
https://www.smolecule.com/products/b589245#3-bromo-7-nitroindazole-selectivity-nnos-over-enos-inos
https://www.smolecule.com/products/b589245#3-bromo-7-nitroindazole-selectivity-nnos-over-enos-inos
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s589245?utm_src=pdf-bulk
https://www.smolecule.com/products/s589245?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s589245?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

